Cas no 5770-44-5 (6-(2-Hydroxyethylamino)-1,3-dimethyl-1H-pyrimidine-2,4-dione)

• Product Name: 6-(2-Hydroxyethylamino)-1,3-dimethyl-1H-pyrimidine-2,4-dione
• CAS No: 5770-44-5
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 46170
• PubChem ID: 1712440
• Update Time: 2025-10-29

6-(2-Hydroxyethylamino)-1,3-dimethyl-1H-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[N-(2-Hydroxyethyl)amino]-1,3-dimethyl-2,4(1H,3H)-dione
• 6-(2-hydroxyethylamino)-1,3-dimethylpyrimidine-2,4-dione
• 6-[(2-hydroxyethyl)amino]-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
• 1,3-Dimethyl-4-(2-ethanolamino)-uracil
• 1,3-Dimethyl-4-hydroxyaethylaminouracil
• 1,3-dimethyl-6-(2-hydroxyethylamino)-2,4(1H,3H)-pyrimidinedione
• 6-(2-Hydroxy-aethylamino)-1,3-dimethyl-1H-pyrimidin-2,4-dion
• 6-(2-Hydroxyethylamino)-1,3-dimethyl-1H-pyrimidine-2,4-dione
• 6-(2-hydroxyethylamino)-1,3-dimethylpyrimidine-2,4(1H,3H)-dion
• Uracil,6-[(2-hydroxyethyl)amino]-1,3-dimethyl- (6CI,7CI,8CI)
• 1,3-Dimethyl-4-(2-hydroxyethylamino)uracil
• DTXSID70364843
• 6-(2-Hydroxyethylamino)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
• 6-[(2-hydroxyethyl)amino]-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• A831565
• 5770-44-5
• 2-(2,2-Dimethylpropionylamino)nicotinicacid
• AC-4717
• Oprea1_455638
• AB-323/25048033
• SB57501
• CS-0300547
• SCHEMBL9205218
• AKOS006273401
• 6-(2-hydroxyethylamino)-1,3-dimethyl-pyrimidine-2,4-dione
• 6-((2-Hydroxyethyl)amino)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
• FT-0635846
• J-517998
• EN300-1085452
• DB-053089

• MDL： MFCD00477296
• Inchi： 1S/C8H13N3O3/c1-10-6(9-3-4-12)5-7(13)11(2)8(10)14/h5,9,12H,3-4H2,1-2H3
• InChI Key： XANWQZBIYRXADC-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(NCCO)N1C)=O

Computed Properties

• Exact Mass: 199.09600
• Monoisotopic Mass: 199.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9A^2
• XLogP3: -1.1

Experimental Properties

• Density: 1.34
• Boiling Point: 346.2°C at 760 mmHg
• Flash Point: 163.2°C
• Refractive Index: 1.587
• PSA: 76.26000
• LogP: -1.43880

6-(2-Hydroxyethylamino)-1,3-dimethyl-1H-pyrimidine-2,4-dione Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-(2-Hydroxyethylamino)-1,3-dimethyl-1H-pyrimidine-2,4-dione

Introduction to 6-(2-Hydroxyethylamino)-1,3-dimethyl-1H-pyrimidine-2,4-dione (CAS No. 5770-44-5)

6-(2-Hydroxyethylamino)-1,3-dimethyl-1H-pyrimidine-2,4-dione, also known by its CAS number 5770-44-5, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₉H₁₃N₃O₃, and it has a molecular weight of approximately 203.21 g/mol.

The structure of 6-(2-Hydroxyethylamino)-1,3-dimethyl-1H-pyrimidine-2,4-dione includes a pyrimidine ring with a 2-hydroxyethylamino substituent at the 6-position and two methyl groups at the 1 and 3 positions. This specific arrangement of functional groups contributes to its unique chemical properties and biological activities. The presence of the hydroxyethylamino group imparts significant hydrophilicity to the molecule, enhancing its solubility in aqueous environments and potentially affecting its pharmacokinetic properties.

In recent years, there has been growing interest in the study of 6-(2-Hydroxyethylamino)-1,3-dimethyl-1H-pyrimidine-2,4-dione due to its potential therapeutic applications. Research has shown that this compound exhibits a range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. These activities are attributed to its ability to interact with various biological targets and pathways.

Antiviral Activity: One of the most promising areas of research involving 6-(2-Hydroxyethylamino)-1,3-dimethyl-1H-pyrimidine-2,4-dione is its antiviral activity. Studies have demonstrated that this compound can inhibit the replication of several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action involves interference with viral replication enzymes and modulation of host cell signaling pathways. This makes it a potential candidate for the development of new antiviral drugs.

Anti-inflammatory Activity: In addition to its antiviral properties, 6-(2-Hydroxyethylamino)-1,3-dimethyl-1H-pyrimidine-2,4-dione has been shown to possess anti-inflammatory effects. Research indicates that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that this compound could be useful in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Anticancer Activity: Another area of interest is the anticancer potential of 6-(2-Hydroxyethylamino)-1,3-dimethyl-1H-pyrimidine-2,4-dione. Studies have shown that it can induce apoptosis in various cancer cell lines and inhibit tumor growth in animal models. The mechanism behind its anticancer activity involves the modulation of cell cycle progression and the induction of DNA damage response pathways. These findings highlight its potential as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 6-(2-Hydroxyethylamino)-1,3-dimethyl-1H-pyrimidine-2,4-dione have also been extensively studied. Its high solubility in water and low molecular weight make it an attractive candidate for oral administration. Preclinical studies have demonstrated good bioavailability and a favorable safety profile, which are essential factors for drug development.

In conclusion, 6-(2-Hydroxyethylamino)-1,3-dimethyl-1H-pyrimidine-2,4-dione (CAS No. 5770-44-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an important subject of ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential uses will emerge, further solidifying its importance in the field.